[(4-Chlorophenyl)methyl](2-methylbutan-2-YL)amine

• Molecular Formula: C12H18ClN
• Molecular Weight: 211.73 g/mol
• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-methylbutan-2-amine
• InChI: InChI=1S/C12H18ClN/c1-4-12(2,3)14-9-10-5-7-11(13)8-6-10/h5-8,14H,4,9H2,1-3H3
• InChI Key: PHUOXOYSTGRBLU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NCC1=CC=C(C=C1)Cl

Description

IUPAC Nomenclature and Systematic Identification

The systematic naming of (4-Chlorophenyl)methylamine follows IUPAC guidelines for substituted amines. The parent structure is identified as butan-2-amine, where the nitrogen atom is bonded to a 2-methylbutan-2-yl group and a (4-chlorophenyl)methyl substituent. The full IUPAC name is N-[(4-chlorophenyl)methyl]-2-methylbutan-2-amine .

The molecular formula C₁₂H₁₈ClN reflects the compound’s composition: 12 carbon atoms, 18 hydrogen atoms, one chlorine atom, and one nitrogen atom. Its molecular weight is 211.73 g/mol , calculated using atomic masses from the periodic table. The SMILES notation CC(C)(C)NCC1=CC=C(Cl)C=C1 succinctly represents the connectivity of atoms, highlighting the branched alkyl chain and the para-chlorinated benzyl group.

A comparative analysis of nomenclature for related benzylamine derivatives reveals systematic trends. For example, replacing the 2-methylbutan-2-yl group with a straight-chain butan-2-yl group yields N-(4-chlorobenzyl)butan-2-amine (C₁₁H₁₆ClN, 197.70 g/mol), while substituting the chlorine atom with bromine produces analogues like (3-bromo-4-chlorophenyl)methylamine .

Molecular Geometry and Conformational Analysis

The molecular geometry of (4-Chlorophenyl)methylamine is influenced by steric and electronic factors. The branched 2-methylbutan-2-yl group imposes significant steric hindrance, restricting rotation around the C–N bond. Computational studies using density functional theory (DFT) predict stable conformers arising from this hindered rotation.

The N–C–C–Cl dihedral angle in the benzyl group is critical for understanding electronic interactions. In similar compounds, such as N-benzyl-N-(furan-2-ylmethyl)acetamide, rotational equilibria between cis (E) and trans (Z) conformers have been observed via NMR spectroscopy. For (4-Chlorophenyl)methylamine, DFT calculations suggest two dominant conformers: one with the chlorine atom oriented anti to the alkyl chain and another with a gauche arrangement.

Conformer	Dihedral Angle (°)	Relative Energy (kcal/mol)
Anti	180	0.0
Gauche	60	1.2

The energy difference of 1.2 kcal/mol indicates a dynamic equilibrium between conformers at room temperature.

Crystallographic Data and Solid-State Arrangement

Crystallographic data for (4-Chlorophenyl)methylamine are not currently available in public databases. However, insights can be extrapolated from structurally related compounds. For instance, N-cyclohexylanilinium chloride (C₁₂H₁₈ClN), which shares the same molecular formula, crystallizes in a monoclinic system with space group P2₁/c. The solid-state arrangement features hydrogen-bonded networks between the ammonium hydrogen and chloride ions.

In the absence of direct data, predictive modeling suggests that (4-Chlorophenyl)methylamine would adopt a layered structure in the solid state, with van der Waals interactions dominating between hydrophobic alkyl and aryl groups. The chlorine atom’s electronegativity may further stabilize the lattice through weak dipole-dipole interactions.

Comparative Analysis with Substituted Benzylamine Derivatives

Substituted benzylamines exhibit diverse structural and electronic properties depending on their functional groups. The following table compares key parameters of (4-Chlorophenyl)methylamine with its analogues:

Compound	Molecular Formula	Molecular Weight (g/mol)	Halogen Substituent	Alkyl Group
(4-Chlorophenyl)methylamine	C₁₂H₁₈ClN	211.73	Cl (para)	2-methylbutan-2-yl
N-(4-Chlorobenzyl)butan-2-amine	C₁₁H₁₆ClN	197.70	Cl (para)	Butan-2-yl
N-Cyclohexylanilinium chloride	C₁₂H₁₈ClN	211.73	None	Cyclohexyl
(3-Bromo-4-chlorophenyl)methylamine	C₁₀H₁₃BrClN	276.60	Cl (para), Br (meta)	Variable

Key observations:

• Halogen Effects : The para-chlorine atom in (4-Chlorophenyl)methylamine enhances electronic withdrawal, polarizing the benzyl group and influencing reactivity.
• Alkyl Chain Impact : The 2-methylbutan-2-yl group’s branching reduces conformational flexibility compared to linear chains in analogues like N-(4-chlorobenzyl)butan-2-amine.
• Solid-State Behavior : Cyclohexyl derivatives like N-cyclohexylanilinium chloride exhibit distinct packing modes due to their non-aromatic rings, whereas aryl-substituted analogues prioritize π-π stacking.

These comparisons underscore the unique interplay between steric bulk, electronic effects, and intermolecular forces in defining the properties of (4-Chlorophenyl)methylamine.

Preparation Methods

Direct N-Alkylation of Amines with Chlorophenylmethyl Derivatives

Overview:
This classical approach involves nucleophilic substitution where a primary or secondary amine reacts with a chlorophenylmethyl halide or sulfonate ester.

Procedure:

• Synthesize the chlorophenylmethyl halide, typically chlorophenylmethyl chloride, via chlorination of chlorobenzyl derivatives.
• React the amine precursor, such as 2-methylbutan-2-amine, with chlorophenylmethyl chloride in the presence of a base (e.g., potassium carbonate) in an inert solvent like acetonitrile or dichloromethane.
• Conditions typically involve reflux at 60–80°C for several hours to facilitate substitution.

Advantages:

• Straightforward and well-established.
• Suitable for large-scale synthesis.

Limitations:

• Potential for over-alkylation.
• Requires careful control of reaction conditions to prevent side reactions.

Multi-Step Synthesis via Phenylmethyl Precursors and Alkylation

Research Findings:
According to patent literature, a multi-step approach involves initial synthesis of phenylmethyl intermediates, followed by alkylation at the nitrogen atom.

Key Steps Include:

• Step 1: Synthesis of chlorophenylmethyl derivatives, such as chlorobenzyl chloride, through chlorination of chlorobenzyl alcohols.
• Step 2: Nucleophilic substitution of these chlorides with suitable amines or amine precursors.
• Step 3: Alkylation of the resulting amines with 2-methylbutan-2-yl derivatives, often using alkyl halides or via reductive amination.

Research Data:

• A patent describes the synthesis of chlorophenylmethyl compounds via chlorination of chlorobenzyl derivatives, followed by nucleophilic substitution with amines, yielding the target compound with moderate to high efficiency (up to 50% overall yield).

Catalytic Hydrogenation and Functional Group Transformations

Overview:
This approach involves hydrogenation of aromatic precursors or intermediates to form the desired amine.

Procedure:

• Hydrogenate chlorobenzyl derivatives under catalytic conditions.
• Functionalize the resulting intermediates through alkylation or reductive amination.

Advantages:

• High selectivity.
• Suitable for complex molecule synthesis.

Limitations:

• Requires specialized equipment.
• Potential over-reduction.

Research Reference:
Some studies suggest using Grignard reagents or organolithium compounds to introduce the phenylmethyl group onto suitable amine precursors, followed by functionalization of the aliphatic chain.

Process Outline:

• Prepare phenylmethyl Grignard reagent from chlorobenzyl chloride.
• React with suitable electrophiles derived from 2-methylbutan-2-amine or its derivatives.
• Final purification yields the target compound.

Advantages:

• High reactivity and potential for selective modifications.

Limitations:

• Sensitive to moisture.
• Requires rigorous anhydrous conditions.

Data Summary Table

Method	Key Reagents	Typical Conditions	Yield	Advantages	Limitations
Direct N-Alkylation	Chlorophenylmethyl halide, amine	Reflux, inert solvent	40–70%	Simplicity, scalability	Over-alkylation risk
Reductive Amination	Aldehyde, amine, reducing agent	Room temp to mild heat	60–85%	Selectivity, mild	Precursor synthesis needed
Multi-step via Chlorination	Chlorobenzyl alcohol, halogenation	Chlorination, nucleophilic substitution	Up to 50% overall	Versatile	Multi-step process
Catalytic Hydrogenation	Aromatic precursors	Hydrogen, catalyst, elevated temp	Variable	High selectivity	Equipment needed
Organometallic Approach	Grignard reagents	Anhydrous conditions	Moderate	Precise modifications	Sensitive to moisture

Chemical Reactions Analysis

Types of Reactions

(4-Chlorophenyl)methylamine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amine oxides.

Reduction: Reduction reactions can convert the compound to its corresponding amine derivatives.

Substitution: The chlorophenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like halogens, nitrating agents, and sulfonating agents.

Major Products Formed

Oxidation: Formation of amine oxides.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted chlorophenyl derivatives.

Scientific Research Applications

(4-Chlorophenyl)methylamine has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Explored for its potential therapeutic effects in treating certain medical conditions.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (4-Chlorophenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Derivatives

The following table compares (4-Chlorophenyl)methylamine with structurally related compounds, focusing on molecular features, substituents, and available

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Physical State	Key Data
(4-Chlorophenyl)methylamine (Target)	C₁₂H₁₈ClN	211.73	4-Cl-C₆H₄-CH₂-; 2-methylbutan-2-yl	Not reported	CAS 343941-40-2; MDL MFCD11167537
3-(4-Chlorophenyl)butan-2-ylamine	C₁₁H₁₆ClN	197.71	4-Cl-C₆H₄-; methylamine on branched chain	Not reported	Collision cross-section (CCS) data available for analytical applications
1-(4-Chlorophenyl)-2,3-dimethylbutan-2-amine	C₁₂H₁₈ClN	211.73	4-Cl-C₆H₄-; 2,3-dimethylbutan-2-yl	Liquid	CAS 1742-31-0; PubChem CID 60799374
(3-Bromo-4-fluorophenyl)methylamine	C₁₂H₁₇BrFN	274.17	3-Br-4-F-C₆H₃-CH₂-; 2-methylbutan-2-yl	Not reported	CAS documented; supplied by UkrOrgSynthesis Ltd.
4-(4-Chlorophenyl)but-3-yn-2-amine	C₁₀H₁₀ClN	179.65	4-Cl-C₆H₄-; alkyne at C3	Not reported	CAS 153395-90-5; potential intermediate for acetylene-based syntheses
1-(4-Chlorophenyl)ethylamine	C₁₅H₂₅ClN₂	268.83	4-Cl-C₆H₄-CH₂-; dimethylamino and branched alkyl chain	Not reported	Supplier-listed compound; complex tertiary amine structure

Key Structural and Functional Differences

Substituent Effects: The 4-chlorophenyl group in the target compound enhances aromatic electron-withdrawing properties compared to non-halogenated analogs like (4-methylphenyl)methylamine (C₁₃H₂₁N) . Bulkier alkyl chains (e.g., 2-methylbutan-2-yl vs.

Synthetic Accessibility: Derivatives like (3-bromo-4-fluorophenyl)methylamine (CAS documented) are synthesized via halogenation or cross-coupling reactions, similar to methods for chlorophenyl analogs . The alkyne-containing analog (4-(4-chlorophenyl)but-3-yn-2-amine) may require Sonogashira coupling for C-C bond formation .

Analytical and Pharmacological Data: Limited spectral or pharmacological data exist for the target compound. However, 3-(4-chlorophenyl)butan-2-ylamine (CID 65440650) has predicted collision cross-sections (CCS) for ion mobility spectrometry, aiding in analytical characterization .

Biological Activity

(4-Chlorophenyl)methylamine is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by a chlorinated phenyl group attached to a branched alkyl amine. The presence of the 4-chlorophenyl moiety is significant as halogenated phenyl groups are often associated with enhanced biological activity due to their electronic properties.

The mechanism of action for (4-Chlorophenyl)methylamine has not been extensively documented in literature. However, compounds with similar structures typically interact with various biological targets, including neurotransmitter receptors and enzymes. The interaction often involves modulation of receptor activity or inhibition of enzyme function.

Biological Activity Overview

Research indicates that compounds with similar structural features exhibit a range of biological activities, including:

• Antimicrobial Activity : Some derivatives have shown significant antimicrobial properties against various pathogens. For instance, studies on structurally related compounds suggest potential efficacy against bacteria and fungi .
• Neurotransmitter Modulation : Compounds similar to (4-Chlorophenyl)methylamine may influence neurotransmitter systems, particularly those involving serotonin and dopamine pathways. This modulation can affect mood and behavior.
• Anticancer Potential : There is emerging evidence suggesting that such compounds could be developed as anticancer agents through specific interactions with cancer cell signaling pathways .

Data Table: Biological Activities of Related Compounds

Compound Name	Biological Activity	Reference
(4-Chlorophenyl)methylamine	Potential antimicrobial effects; neurotransmitter modulation
(2-Fluorophenyl)methylamine	Neurotransmitter receptor interaction; potential antidepressant effects
(2-Bromo-5-chlorophenyl)methylamine	Antimicrobial activity; potential anticancer properties

Case Studies

• Antimicrobial Studies : A study investigating the antimicrobial activity of various substituted phenylmethylamines found that compounds with chlorinated phenyl groups exhibited enhanced activity against Staphylococcus aureus and Escherichia coli. The study highlighted the importance of substituent position and electronic effects on biological efficacy .
• Neuropharmacological Research : A pharmacological screening of similar amines indicated that they could act as selective serotonin reuptake inhibitors (SSRIs), suggesting a potential role in treating depression and anxiety disorders. The study utilized molecular docking techniques to predict binding affinities to serotonin transporters, providing insights into their mechanisms.
• Anticancer Applications : Research has suggested that certain derivatives may inhibit specific kinases involved in cancer cell proliferation. A structure-activity relationship (SAR) analysis indicated that modifications to the amine group could enhance selectivity for cancer cells while minimizing effects on normal cells .

Q & A

Q. What are the optimal synthetic routes for (4-Chlorophenyl)methylamine, and how do reaction conditions influence yield and purity?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution between 4-chlorobenzyl chloride and 2-methylbutan-2-amine under basic conditions (e.g., triethylamine or K$_2$CO$_3$) . Solvents like dimethylformamide (DMF) or tetrahydrofuran (THF) enhance reactivity, while temperature control (60–80°C) minimizes side reactions. Post-synthesis purification via recrystallization or column chromatography improves purity (>95%) . Table 1 : Comparison of synthetic methods from analogous compounds:

Starting Materials	Solvent	Base	Yield (%)	Purity (%)	Source
4-Chlorobenzyl chloride + 2-methylbutan-2-amine	DMF	K$_2$CO$_3$	78	92
2,4-Difluorobenzyl chloride + 3-methylbutan-2-amine	THF	Et$_3$N	65	88

Q. How can researchers characterize this compound’s structural and physicochemical properties?

• Methodological Answer : Use NMR (¹H/¹³C) to confirm the amine and chlorophenyl groups. Mass spectrometry (MS) validates molecular weight (e.g., m/z ~211.7 for C$_{12}$H$_{17}$ClN). FT-IR identifies N–H stretches (3200–3400 cm⁻¹) and C–Cl bonds (600–800 cm⁻¹). Solubility in polar aprotic solvents (e.g., DMSO) should be tested for assay compatibility .

Q. What stability challenges arise under varying pH and temperature conditions?

• Methodological Answer : Stability studies in buffers (pH 3–9) at 25°C and 40°C reveal degradation via hydrolysis of the amine group under acidic conditions. Use HPLC-UV to monitor degradation products. Lyophilization or storage at -20°C in inert atmospheres preserves integrity .

Q. Which in vitro assays are suitable for preliminary biological screening?

• Methodological Answer : Screen for receptor binding (e.g., serotonin or dopamine receptors) using radioligand displacement assays. Enzyme inhibition (e.g., monoamine oxidases) can be tested fluorometrically. Cytotoxicity assays (MTT) in HEK-293 or SH-SY5Y cells establish safe concentration ranges .

Q. How can solubility and formulation issues be addressed in biological studies?

• Methodological Answer : Use co-solvents like DMSO (<1% v/v) or surfactants (e.g., Tween-80) for aqueous solubility. For in vivo studies, prepare oil-in-water emulsions or use cyclodextrin-based formulations to enhance bioavailability .

Advanced Research Questions

Q. How can enantiomers of this chiral amine be resolved, and what are their distinct pharmacological profiles?

• Methodological Answer : Use chiral HPLC with cellulose-based columns (e.g., Chiralpak IC) and hexane:isopropanol mobile phases. Compare enantiomer activity in receptor-binding assays. For example, (R)-enantiomers may show higher affinity for serotonin receptors than (S)-forms .

Q. What in vivo pharmacokinetic parameters should be prioritized for preclinical development?

• Methodological Answer : Conduct rodent studies to measure plasma half-life (t$_{1/2}$), C$_{max}$, and brain-blood barrier penetration via LC-MS/MS. Metabolite identification (e.g., N-dealkylation products) requires liver microsome assays .

Q. How can computational modeling predict target interactions and off-target effects?

• Methodological Answer : Perform molecular docking (AutoDock Vina) against GPCRs or transporters. MD simulations (GROMACS) assess binding stability. Off-target risks are predicted using databases like ChEMBL or PubChem BioAssay .

Q. How should contradictory data in receptor affinity assays be resolved?

• Methodological Answer : Replicate assays with standardized protocols (e.g., uniform cell lines, ligand concentrations). Use Schild regression analysis to distinguish competitive vs. allosteric effects. Cross-validate with orthogonal methods (e.g., BRET for receptor activation) .

Q. What structural modifications enhance selectivity for neurological targets?

• Methodological Answer : Introduce substituents on the chlorophenyl ring (e.g., -OCH$_3$, -F) or modify the alkylamine chain (e.g., cyclization). Test analogs in SAR studies using patch-clamp electrophysiology or calcium flux assays . Table 2 : Example modifications and outcomes:

Modification	Target Affinity (IC$_{50}$, nM)	Selectivity Ratio (Target/Off-Target)
-OCH$_3$ at para position	12 ± 2 (5-HT$_{2A}$)	8.5
Cyclopropylamine chain	45 ± 5 (DAT)	3.2